tert-butyl 4-(2,6-difluorophenyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(2,6-difluorophenyl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H20F2N2O2/c1-15(2,3)21-14(20)19-9-7-18(8-10-19)13-11(16)5-4-6-12(13)17/h4-6H,7-10H2,1-3H3
• InChI Key: BIXPVXXKHUCNEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=C(C=CC=C2F)F
• Molecular Formula: C15H20F2N2O2
• DSSTOX Substance ID: DTXSID601172402
• Molecular Weight: 298.33 g/mol
• CAS RN: 951626-76-9

Description

Tert-butyl 4-(2,6-difluorophenyl)piperazine-1-carboxylate, or DFPP, is a novel compound that has recently been developed for use in scientific research. DFPP is a small molecule that is highly soluble in water and is used as a reagent in a variety of biochemical and physiological experiments. DFPP has a wide range of applications in scientific research, including its use as a substrate in enzyme kinetics experiments, as a fluorescent probe in cell-based studies, and as a tool for studying protein-protein interactions. In addition, DFPP has been used in the development of novel therapeutic agents, such as inhibitors of protein-protein interactions, and has been explored as a potential therapeutic agent for a variety of diseases.

Scientific Research Applications

DFPP is a versatile compound that has been used in a variety of scientific research applications. DFPP has been used as a substrate in enzyme kinetics experiments, as a fluorescent probe in cell-based studies, and as a tool for studying protein-protein interactions. In addition, DFPP has been used in the development of novel therapeutic agents, such as inhibitors of protein-protein interactions, and has been explored as a potential therapeutic agent for a variety of diseases.

Mechanism of Action

The mechanism of action of DFPP is not fully understood. It is believed that DFPP binds to certain proteins and modulates their activity, leading to a change in the activity of the target protein. In addition, DFPP has been shown to interact with certain enzymes, leading to a change in the activity of the enzyme.
Biochemical and Physiological Effects
The biological effects of DFPP are not fully understood. However, studies have shown that DFPP can modulate the activity of certain proteins, leading to changes in cellular function. In addition, DFPP has been shown to interact with certain enzymes, leading to changes in enzyme activity.

Advantages and Limitations for Lab Experiments

The use of DFPP in laboratory experiments offers several advantages. DFPP is highly soluble in water, making it easy to use in experiments. In addition, DFPP is a small molecule, making it less likely to interfere with other molecules in the experiment. However, DFPP is also a relatively new compound, so there is limited information available regarding its effects on biological systems.

Future Directions

The potential applications of DFPP are still being explored. One potential future direction is the use of DFPP as a therapeutic agent for diseases such as cancer and Alzheimer’s. In addition, DFPP could be used to study the effects of other compounds on biological systems, as well as to develop novel therapeutic agents. Finally, DFPP could be used to study the effects of environmental toxins on biological systems, as well as to develop novel methods for detecting and removing toxins from the environment.

Synthesis Methods

DFPP is synthesized through a multi-step process. The first step involves the reaction of 2,6-difluorophenyl piperazine with 1-bromo-4-tert-butylbenzene in the presence of potassium carbonate. The resulting product is then reacted with sodium acetate to yield tert-butyl 4-(2,6-difluorophenyl)piperazine-1-carboxylate.